![molecular formula C16H17NOSi B1326301 4-{[2-(Hydroxymethyl)phenyl]dimethylsilyl}benzonitrile CAS No. 947515-74-4](/img/structure/B1326301.png)
4-{[2-(Hydroxymethyl)phenyl]dimethylsilyl}benzonitrile
Overview
Description
The compound "4-{[2-(Hydroxymethyl)phenyl]dimethylsilyl}benzonitrile" is not directly mentioned in the provided papers. However, the papers do discuss related compounds with benzonitrile groups and their chemical properties, which can provide insights into the behavior of similar compounds. For instance, the first paper discusses a series of luminescent benzonitriles with bent-core structures that exhibit liquid crystalline behavior, which could be relevant to understanding the physical properties of the compound .
Synthesis Analysis
The synthesis of related compounds involves the formation of benzonitrile derivatives with various substituents. In the first paper, the synthesis of 4-(2-(4-alkoxy
Scientific Research Applications
Dual Fluorescence Applications : A study by Köhn & Hättig (2004) explored the dual fluorescence properties of 4-(N,N-Dimethyl-amino)benzonitrile, which shares structural similarities with the compound . They found evidence for electronic decoupling and a twisted geometry in its excited state, which has implications for applications in fluorescence-based technologies.
Synthesis of Pharmaceutical Impurities : Zhang Dao-zhen (2010) researched the synthesis of an impurity in the antidepressant citalopram, which is structurally related to the compound of interest. This work, detailed in Zhang Dao-zhen (2010), has value in understanding and controlling the quality of pharmaceutical products.
Liquid Crystal Research : In 2022, Srinatha M K et al. investigated cyanobiphenyl-based compounds, including variants similar to 4-{[2-(Hydroxymethyl)phenyl]dimethylsilyl}benzonitrile, for their properties as liquid crystals. Their study, Srinatha M K et al. (2022), discussed how different lateral groups affect the behavior of these liquid crystals, which is relevant to display technology and materials science.
Electrolyte Additives in Batteries : Huang et al. (2014) explored the use of a structurally related compound, 4-(Trifluoromethyl)-benzonitrile, as an electrolyte additive in lithium-ion batteries. As reported in Huang et al. (2014), this additive significantly improved the cyclic stability of the batteries, which highlights potential applications in energy storage technologies.
Cancer Research : A study by Pilon et al. (2020) on a family of Iron(II)-Cyclopentadienyl compounds, including variants of 4-hydroxymethylbenzonitrile, demonstrated strong activity against certain cancer cells. This research, detailed in Pilon et al. (2020), suggests potential applications in cancer treatment.
Safety and Hazards
The compound is classified as having acute toxicity, both oral and dermal, and can be harmful if inhaled . Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and using only outdoors or in a well-ventilated area . In case of contact, it’s advised to wash with plenty of water .
properties
IUPAC Name |
4-[[2-(hydroxymethyl)phenyl]-dimethylsilyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NOSi/c1-19(2,15-9-7-13(11-17)8-10-15)16-6-4-3-5-14(16)12-18/h3-10,18H,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWMSORGQYGQYPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C1=CC=C(C=C1)C#N)C2=CC=CC=C2CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NOSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90647584 |
Source
|
| Record name | 4-{[2-(Hydroxymethyl)phenyl](dimethyl)silyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647584 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[2-(Hydroxymethyl)phenyl]dimethylsilyl}benzonitrile | |
CAS RN |
947515-74-4 |
Source
|
| Record name | 4-{[2-(Hydroxymethyl)phenyl](dimethyl)silyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647584 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-{[2-(hydroxymethyl)phenyl]dimethylsilyl}benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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